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The Efficacy of Codlemone in Codling Moth
Control: A Comparative Analysis
A comprehensive review of current data on Codlemone-based strategies versus alternative

methods for managing Cydia pomonella, a primary pest in pome fruit orchards.

The codling moth, Cydia pomonella, poses a significant threat to apple and pear production

worldwide, with its larvae causing substantial economic losses.[1][2] For decades, control of

this pest has heavily relied on chemical insecticides. However, the emergence of insecticide

resistance and growing environmental concerns have spurred the development of alternative,

more sustainable management strategies.[1][2][3][4][5] Among these, the use of the codling

moth sex pheromone, (E,E)-8,10-dodecadien-1-ol, commonly known as Codlemone, has

become a cornerstone of integrated pest management (IPM) programs.[4][5][6] This guide

provides a detailed comparison of the efficacy of Codlemone-based methods with other control

alternatives, supported by experimental data and detailed methodologies.

Codlemone-Based Strategies: Mating Disruption
and Attract-and-Kill
Codlemone is primarily utilized in two distinct strategies: mating disruption (MD) and "attract

and kill."[2][7]
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Mating Disruption (MD) involves permeating an orchard's atmosphere with a high concentration

of synthetic Codlemone. This confuses male moths, hindering their ability to locate and mate

with females, thereby reducing the overall reproductive success of the pest population.[4][5][6]

[8][9][10][11] The efficacy of mating disruption is influenced by factors such as orchard size,

dispenser density, and the initial pest population density.[9][10][11][12] For optimal results, a

uniform distribution of approximately 400 dispensers per acre is recommended.[8]

Attract-and-Kill strategies utilize Codlemone as a lure to draw male moths to a source that

contains a killing agent, typically a contact insecticide.[7][13] This method targets the male

population directly, reducing the number of viable matings.

Alternative Codling Moth Control Methods
A variety of alternative methods are employed to manage codling moth populations, each with

its own set of advantages and limitations. These can be broadly categorized as chemical,

biological, and cultural/mechanical controls.

Chemical Control: Insecticides remain a widely used method for codling moth control due to

their effectiveness and relatively low cost.[3] However, widespread use has led to the

development of resistance in many codling moth populations to several classes of insecticides,

including organophosphates, carbamates, and pyrethroids.[1][2] Newer, more selective

insecticides are available, but the risk of resistance development remains a concern,

necessitating careful rotation and integrated approaches.[3]

Biological Control: This strategy involves the use of natural enemies to suppress pest

populations. Key biological control agents for codling moth include:

Codling Moth Granulovirus (CpGV): A naturally occurring virus that is highly specific to

codling moth larvae.[14][15] It must be ingested by the larvae to be effective and is

susceptible to degradation by UV light, sometimes requiring frequent applications.[15]

Entomopathogenic Nematodes: Microscopic worms that seek out and kill codling moth

larvae in the soil and under the bark.[15] Steinernema feltiae is a commonly used species.

[15]

Parasitoids: Insects that lay their eggs in or on codling moth eggs or larvae. Trichogramma

wasps, for instance, parasitize codling moth eggs.[16] The release of two Trichogramma
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species in German apple orchards resulted in a 53–84% reduction of codling moths.[2]

Cultural and Mechanical Controls: These non-chemical methods are important components of

an IPM strategy and include:

Sanitation: Prompt removal and destruction of infested fruit to eliminate larvae.[17]

Fruit Thinning: Reducing fruit clusters to prevent larvae from easily moving between fruits.

[16][17]

Trunk Banding: Placing corrugated cardboard bands around tree trunks to trap larvae

seeking pupation sites.[16][17]

Fruit Bagging: Enclosing individual fruits in bags to create a physical barrier against egg-

laying females.[16][17]

Comparative Efficacy Data
The following tables summarize quantitative data from various studies, comparing the efficacy

of Codlemone-based methods with alternative control strategies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7023282/
https://extension.colostate.edu/resource/codling-moth-control-in-home-plantings/
https://www.pesticide.org/moths_codling
https://extension.colostate.edu/resource/codling-moth-control-in-home-plantings/
https://www.pesticide.org/moths_codling
https://extension.colostate.edu/resource/codling-moth-control-in-home-plantings/
https://www.pesticide.org/moths_codling
https://extension.colostate.edu/resource/codling-moth-control-in-home-plantings/
https://www.benchchem.com/product/b1669284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment Method Efficacy Metric Result Study Reference

Codlemone Mating

Disruption

Ecodian CP
Fruit Damage

Reduction
62.1% - 81.2% [18]

Isomate CTT
Fruit Damage

Reduction
54.2% - 95.8% [18]

Mating Disruption

(General)

Reduction in Female

Reproduction

Varies (65% - 90%)

depending on

temperature

[12]

Chemical Control

Insecticide Spray

(Automatic Schedule)
Fruit Damage < 1% [19]

Insecticide Spray

(Trap-based)
Fruit Damage < 1% [19]

Biological Control

Trichogramma spp.

Release

Codling Moth

Reduction
53% - 84% [2]

Codling Moth

Granulovirus (CpGV)

Fruit Damage

Reduction

Comparable to

organophosphorus

insecticides

[2]

Attract and Kill

Appeal 04 PA
Fruit Damage

Reduction

Comparable to insect

growth regulators
[7]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of experimental protocols from key studies.
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Codlemone Mating Disruption Efficacy Trial
Objective: To evaluate the effectiveness of Ecodian CP and Isomate CTT pheromone

dispensers in reducing codling moth fruit damage compared to chemical control and an

untreated control.

Experimental Design:

Treatments:

Mating Disruption (Ecodian CP): 2000 dispensers per hectare, applied twice per

season.

Mating Disruption (Isomate CTT): 500 dispensers per hectare, applied once per season.

Chemical Control: Thiacloprid (Calypso 480 SC) applied 2-3 times per season based on

moth flight monitoring.

Attract and Kill: Appeal 04 PA (0.1% codlemone + 4% cyfluthrin) applied twice per

season.

Untreated Control.

Monitoring:

Pheromone traps were used to monitor adult male codling moth flight activity.

Corrugated cardboard bands were placed on tree trunks to capture larvae for population

assessment.

Data Collection:

The number of male moths caught in pheromone traps was recorded weekly.

The number of larvae in cardboard bands was counted.

Fruit damage was assessed at harvest by examining a random sample of apples from

each treatment plot.
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Data Analysis: The efficacy of the treatments was calculated using Abbott's formula,

comparing the percentage of damaged fruit in the treated plots to the untreated control plots.

Reference: The Control of Codling Moth (Cydia Pomonella L.) Population Using Mating

Disruption Method (2012)[18]

Visualizing Codling Moth Management Strategies
To better understand the logical flow and interrelationships of different control methods within

an IPM framework, the following diagrams are provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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